Cas no 1806849-72-8 (2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride)
1806849-72-8 structure
Product Name:2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride
CAS No:1806849-72-8
MF:C8H3BrClNO3S
MW:308.53631901741
CID:4973253
Update Time:2023-08-24
2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride
-
- Inchi: 1S/C8H3BrClNO3S/c9-8-6(3-11)1-5(4-12)2-7(8)15(10,13)14/h1-2,4H
- InChI Key: LNFVSYUADHGVSE-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)C=C(C=O)C=C1S(=O)(=O)Cl
Computed Properties
- Exact Mass: 306.87055 g/mol
- Monoisotopic Mass: 306.87055 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 308.54
- XLogP3: 1.8
- Topological Polar Surface Area: 83.4
2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021995-250mg |
2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride |
1806849-72-8 | 97% | 250mg |
504.00 USD | 2021-06-24 | |
| Alichem | A013021995-500mg |
2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride |
1806849-72-8 | 97% | 500mg |
855.75 USD | 2021-06-24 | |
| Alichem | A013021995-1g |
2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride |
1806849-72-8 | 97% | 1g |
1,564.50 USD | 2021-06-24 |
2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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